N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-2,3-dihydro-1,4-dioxine-5-carboxamide
• InChI: InChI=1S/C16H14N4O3S/c1-10-8-14(18-15(21)12-9-22-6-7-23-12)20(19-10)16-17-11-4-2-3-5-13(11)24-16/h2-5,8-9H,6-7H2,1H3,(H,18,21)
• InChI Key: QLPMZSVOMUODEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=COCCO2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol
• CAS No.: 1172460-16-0

Description

Benzothiazole is a bicyclic heterocyclic compound that is present in a wide variety of synthetic and natural products. It has been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be characterized by FTIR, 1 H-NMR, 13 C-NMR, and HRMS spectral data.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be determined by various methods. For example, the melting point can be determined experimentally, and the compound’s solubility can be predicted based on its structure.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can also vary widely. For example, some benzothiazole derivatives have been found to exhibit promising activity against Staphylococcus aureus.

Safety and Hazards

The safety and hazards of benzothiazole derivatives can vary widely depending on the specific compound. Some benzothiazole derivatives may be harmful if inhaled, cause respiratory tract irritation, be harmful if absorbed through the skin, cause skin irritation, cause eye irritation, or be harmful if swallowed.

Future Directions

The future directions for research on benzothiazole derivatives could include further exploration of their biological activities, the development of new synthetic methods, and the design of new benzothiazole-based drugs.